Cas no 2228607-27-8 (3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228607-27-8
• MF: C₁₂H₁₂ClF₂N₃
• MW: 271.693588256836
• CID: 5762222
• PubChem ID: 165945946
• Update Time: 2025-05-22

3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1956413
• 2228607-27-8
• 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine

• Inchi： 1S/C12H12ClF2N3/c1-12(16,11(14)15)6-9-10(13)7-4-2-3-5-8(7)17-18-9/h2-5,11H,6,16H2,1H3
• InChI Key： GTWVHLJPXNPNHA-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=NC=1CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 271.0687814g/mol
• Monoisotopic Mass: 271.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine

Exploring the Potential of 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228607-27-8) in Modern Research

In the ever-evolving landscape of chemical research, 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228607-27-8) has emerged as a compound of significant interest. This molecule, characterized by its unique chlorocinnoline core and difluoromethyl substituents, is being studied for its potential applications in various scientific domains. Researchers are particularly intrigued by its structural complexity, which combines a cinnoline scaffold with fluorinated and amine functional groups, offering a versatile platform for further derivatization.

The compound's CAS number 2228607-27-8 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its 4-chlorocinnolin-3-yl moiety is a notable feature, as chlorinated heterocycles often exhibit enhanced stability and bioactivity. Meanwhile, the 1,1-difluoro-2-methylpropan-2-amine segment introduces steric and electronic effects that can influence molecular interactions, making it a valuable target for medicinal chemistry and drug discovery.

Recent trends in scientific literature highlight a growing focus on fluorinated compounds, driven by their ability to modulate pharmacokinetic properties. 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine aligns with this trend, as the difluoro group may enhance metabolic stability and membrane permeability. These attributes are particularly relevant in the context of central nervous system (CNS) targeting, a hot topic in neuroscience research and psychopharmacology.

From a synthetic perspective, the compound's cinnoline backbone offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators. The integration of computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, has further accelerated investigations into its binding affinities and mechanistic pathways.

Beyond its biochemical applications, CAS No. 2228607-27-8 is also gaining attention in materials science. The chlorocinnoline unit's conjugated system suggests potential utility in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic materials. This interdisciplinary appeal underscores the compound's versatility and aligns with the broader scientific community's push toward sustainable technologies.

As the demand for tailored chemical solutions grows, 3-(4-Chlorocinnolin-3-yl)-1,1-difluoro-2-methylpropan-2-amine stands out as a promising candidate for future innovations. Its dual relevance in life sciences and advanced materials positions it at the intersection of multiple high-impact fields, making it a compelling subject for ongoing and future research endeavors.